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Compound of Interest

Compound Name: ROCK inhibitor 3

Cat. No.: B10775410

Get Quote

Executive Summary
For researchers investigating the Rho-associated Coiled-coil Kinase (ROCK) pathway, the

choice between Rockout and GSK429286 is a decision between a legacy phenotypic screening

hit and a rationally designed, high-affinity inhibitor.

The Verdict:GSK429286 is the superior reagent for mechanistic studies. It exhibits nanomolar

potency (

) and a defined selectivity window, whereas Rockout is a weak inhibitor (

) requiring high concentrations that increase the risk of off-target effects on PKA and MSK-1.
Rockout should be reserved for specific legacy replication studies, while GSK429286 is
recommended for precise dissection of ROCK1/2 signaling.

Mechanistic Profile & Chemical Identity
Understanding the structural and kinetic differences is critical for experimental design.
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Feature
Rockout (Rho Kinase

Inhibitor III)
GSK429286

Chemical Structure 3-(4-Pyridyl)-1H-indole
Indazole-based amide

derivative

Origin
Phenotypic screen for cell

migration (Yarrow et al., 2005)

Structure-based drug design

optimization (GlaxoSmithKline)

Binding Mode ATP-competitive (Reversible) ATP-competitive (Reversible)

Primary Targets ROCK1, ROCK2 ROCK1, ROCK2

Cell Permeability High High

Solubility DMSO (20 mg/ml) DMSO, Ethanol

Specificity & Potency Analysis
The disparity in potency dictates the working concentration. Using Rockout at its required

effective dose (

) often triggers non-specific kinase inhibition that is absent when using GSK429286 at its
effective dose (

).
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Metric Rockout GSK429286
Impact on

Experiment

ROCK1 IC50
(

)

GSK is ~1700x more

potent.

ROCK2 IC50
GSK maintains

nanomolar efficacy.

Working Conc.
High Rockout conc.

stresses cells.

Selectivity Window Narrow (< 10-fold) Wide (> 50-fold)
GSK is "cleaner"

against AGC kinases.

Off-Target Liability Profile
Rockout: At

, Rockout shows significant inhibition of PRK2 (Protein Kinase C-related kinase 2) and weak
inhibition of PKA (Protein Kinase A) and MSK-1. This complicates data interpretation, as PKA
often opposes ROCK signaling in smooth muscle relaxation.

GSK429286: Major off-targets include RSK1 (

) and p70S6K (

). However, at a working concentration of

, these off-targets are minimally affected (

inhibition), preserving pathway integrity.

Visualization: ROCK Signaling & Inhibitor Intervention
The following diagram illustrates the ROCK signaling cascade and the precise intervention

points. Note the downstream effectors (MYPT1, MLC) which serve as validation markers.
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Caption: ROCK acts as a central node controlling cytoskeletal dynamics. GSK429286 and

Rockout competitively inhibit the kinase domain, preventing MYPT1 phosphorylation and

reducing actomyosin contractility.

Experimental Protocol: Validating Inhibition via Western
Blot
To confirm inhibitor efficacy in your specific cell line, do not rely solely on phenotypic changes

(like cell shape). You must validate target engagement by measuring the phosphorylation

status of MYPT1 (Thr853) or MLC2 (Ser19).
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Protocol: Phospho-MYPT1 Validation Assay
Objective: Quantify the reduction of p-MYPT1 (Thr853) in HeLa or NIH3T3 cells treated with

GSK429286 vs. Rockout.

Reagents:

GSK429286: Prepare 10 mM stock in DMSO.

Rockout: Prepare 50 mM stock in DMSO (solubility can be limiting).

Lysis Buffer: RIPA buffer + Protease/Phosphatase Inhibitor Cocktail (Critical: ROCK is a

kinase; phosphatase inhibitors must be fresh).

Workflow:

Seeding: Plate cells at

confluency in 6-well plates. Allow adhesion overnight.

Starvation: Replace media with serum-free media for 4–16 hours to reduce basal kinase

activity and synchronize cells.

Treatment (Dose Response):

Control: 0.1% DMSO.

GSK429286: 10 nM, 100 nM, 1 µM.

Rockout: 10 µM, 25 µM, 50 µM.

Incubate for 1 hour at 37°C.

Stimulation (Optional but Recommended): Treat with Lysophosphatidic Acid (LPA, 10 µM) or

Thrombin (1 U/mL) for 10 minutes to robustly activate RhoA/ROCK.

Lysis: Rapidly wash with ice-cold PBS. Add ice-cold Lysis Buffer directly to the plate. Scrape

and collect.
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Western Blot:

Load 20 µg protein/lane.

Primary Ab: Anti-Phospho-MYPT1 (Thr853) [1:1000].

Loading Control: Anti-Total-MYPT1 or GAPDH.

Analysis: Expect near-complete loss of p-MYPT1 signal with 100 nM GSK429286. Rockout

may require 50 µM to achieve comparable inhibition, at which point cytotoxicity may be

observed.

Decision Guide: Which to Choose?
Use the following logic flow to select the appropriate inhibitor for your study.

Select ROCK Inhibitor Is high potency (nM)
required?

Are you replicating
a study from 2005-2010?No

Use GSK429286
(Highly Selective)

Yes

No (Default)

Use Rockout
(Legacy/Replication)Yes

Click to download full resolution via product page

Caption: Decision matrix for inhibitor selection. GSK429286 is the default recommendation for

modern biochemical research due to its superior specificity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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